N-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide

• IUPAC Name: N-[1-(6-fluoro-1,3-benzoxazol-2-yl)piperidin-3-yl]-N-methylcyclopropanesulfonamide
• InChI: InChI=1S/C16H20FN3O3S/c1-19(24(21,22)13-5-6-13)12-3-2-8-20(10-12)16-18-14-7-4-11(17)9-15(14)23-16/h4,7,9,12-13H,2-3,5-6,8,10H2,1H3
• InChI Key: CRKCNWDWBKWDFY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCN(C1)C2=NC3=C(O2)C=C(C=C3)F)S(=O)(=O)C4CC4
• Molecular Formula: C16H20FN3O3S
• Molecular Weight: 353.4 g/mol

Description

The compound seems to be a derivative of 6-fluoro-1,3-benzoxazole. Benzoxazole derivatives are of prime importance in the pharmaceutical and medicinal fields. They have been found to exhibit various biological activities, such as antimicrobial, anticancer, and antipsychotic effects.

Synthesis Analysis

A synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives has been described using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives. The target products were obtained with 55–92% yields in relatively short reaction times.

Molecular Structure Analysis

The structure of the synthesized compounds was confirmed by 1H and 13C NMR and mass spectra.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve the use of piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, one compound was reported as a white powder with a melting point of 85–87°C.

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit affinity for serotonergic and dopaminergic receptors . These receptors play a crucial role in regulating mood, sleep, appetite, and other physiological processes.

Mode of Action

It’s known that compounds with similar structures can interact with their targets (such as serotonergic and dopaminergic receptors) to induce changes in cellular signaling . This interaction can lead to alterations in physiological processes regulated by these receptors.

Biochemical Pathways

Given its potential interaction with serotonergic and dopaminergic receptors, it can be inferred that it may influence the serotonin and dopamine pathways . These pathways are involved in various physiological processes, including mood regulation, sleep, and appetite.

Result of Action

Based on its potential interaction with serotonergic and dopaminergic receptors, it can be inferred that it may influence cellular signaling and subsequently alter physiological processes .